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Compound of Interest |

Compound Name: Cyclobutane-1,1-dicarboxylate(1-)
Cat. No.: B1233272
Get Quote

To understand the spectroscopic behavior and chemical reactivity of CBDCA, one must first
analyze its molecular geometry[3]. The compound consists of a four-membered cyclobutane
ring with two carboxyl groups (-COOH) attached to a single quaternary carbon (C1)[4].

e Ring Strain: The internal C-C-C bond angles of the cyclobutane ring are compressed to
approximately 90°, deviating significantly from the ideal sp? tetrahedral angle of 109.5°. This
induces substantial angle strain (Baeyer strain) and torsional strain (Pitzer strain)[3].

» Conformational Puckering: To relieve the eclipsing interactions of the adjacent methylene
protons, the cyclobutane ring adopts a slightly folded or "puckered" conformation[3].

» Steric Repulsion & Chelation: The two bulky carboxyl groups on C1 experience severe steric
repulsion. This forces them into a specific spatial orientation that fortuitously matches the
geometric requirements for square-planar coordination with Platinum(ll)[5]. This exact
structural pre-organization is the primary reason CBDCA is an ideal bidentate ligand for
stabilizing platinum complexes|[6].

Comprehensive Spectroscopic Profiling
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As a Senior Application Scientist, | emphasize that spectroscopic data should never be viewed
in isolation; it is a multi-dimensional matrix where each technique validates the others.

Vibrational Spectroscopy (FT-IR)

Infrared spectroscopy of CBDCA in the solid state (KBr pellet) reveals complex hydrogen-
bonding networks. Because the molecule possesses two carboxyl groups, it predominantly
exists as hydrogen-bonded dimers in the solid phase[3].

o Causality of Peak Splitting: The strong intermolecular hydrogen bonding causes the carbonyl
(C=0) stretching frequency to split into two distinct bands at 1710 cm~* and 1695 cm~1[3].

e Ring Signatures: The C-H stretching vibrations of the strained cyclobutane ring appear at
2950-2870 cm™1, slightly higher than typical unstrained alkanes due to the increased s-
character of the C-H bonds required to maintain the strained ring angles[3].

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR provides definitive proof of the carbon framework's symmetry. In a solvent like DMSO-de,
the molecule exhibits a highly simplified spectrum due to its C2v point group symmetry
(assuming a time-averaged planar ring on the NMR timescale)[3].

e 13C NMR Causality: The spectrum yields exactly four carbon signals. The quaternary C1
carbon is shifted significantly downfield (52.17 ppm) due to the electron-withdrawing effects
of the two adjacent carbonyl groups (172.80 ppm)[3]. The a-methylene carbons (C2, C4) and
the B-methylene carbon (C3) are distinct, appearing at 28.17 ppm and 15.47 ppm,
respectively[3].

Mass Spectrometry (ESI/EI-MS)

High-resolution mass spectrometry (HRMS) confirms the monoisotopic mass of 144.04225
Da[7].

o Fragmentation Causality: Under electron ionization (EI) or collision-induced dissociation
(CID), the primary fragmentation pathway is driven by the relief of steric strain. The molecule
sequentially loses carboxyl groups (decarboxylation, -44 Da to -45 Da), forming a relatively
stable cyclobutyl cation, followed by the complete cleavage of the four-membered ring[3].

© 2026 BenchChem. All rights reserved. 2/10 Tech Support


https://www.evitachem.com/product/evt-295611
https://www.evitachem.com/product/evt-295611
https://www.evitachem.com/product/evt-295611
https://www.evitachem.com/product/evt-295611
https://www.evitachem.com/product/evt-295611
https://www.evitachem.com/product/evt-295611
https://pubchemlite.lcsb.uni.lu/e/compound/2568
https://www.evitachem.com/product/evt-295611
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233272?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Quantitative Data Summaries

Table 1: 13C NMR Assignments for CBDCA (DMSO-ds)[3]

Carbon Environment

Chemical Shift (6, ppm) Relative Intensity Assignment

172.80 760 Carbonyl Carbons (C=0)
52.17 421 Quaternary Carbon (C1)

28.17 1000 a-Methylene Carbons (C2, C4)

| 15.47 | 520 | B-Methylene Carbon (C3) |

Table 2: FT-IR Vibrational Assignments (KBr Pellet)[3]

Wavenumber (cm~12) Vibration Type Structural Implication

Carboxylic acid dimer
~3000 (Broad) O-H Stretch .

hydrogen bonding

Cyclobutane ring methylene
2950 — 2870 C-H Stretch

protons

Dimeric carbonyl stretching
1710 & 1695 C=0 Stretch

(split peak)

In-plane bending of the
1420 O-H Bend

hydroxyl group

| 1260 | C-O Stretch | Single bond carbon-oxygen stretching |

Table 3: High-Resolution Mass Spectrometry Adducts (Predicted & Observed)[7]
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Predicted Collision Cross

Adduct Type m/z Value Section (A?)
[M-H]~ 143.03497 130.5
[M+H]* 145.04953 129.5
[M+NHa]* 162.07607 144.4

| IM+Na]* | 167.03147 | 134.6 |

Application in Drug Development: The Carboplatin
Paradigm

The transition from first-generation Cisplatin to second-generation Carboplatin represents a
triumph of rational ligand design. Cisplatin utilizes two monodentate chloride leaving groups,
which undergo rapid aquation in the bloodstream, leading to severe off-target nephrotoxicity
and emesis[8].

By substituting the chlorides with the bidentate CBDCA ligand, the thermodynamic and kinetic
stability of the platinum complex is drastically enhanced via the chelate effect[5]. The CBDCA
ligand is displaced at a much slower rate, allowing the drug to circulate safely until it reaches
the tumor microenvironment. Once inside the cell, intracellular water, chloride, and carbonate
ions facilitate the slow hydrolysis of Carboplatin, releasing free CBDCA and generating the
reactive [Pt(NHs)2(H20)2]2* intermediate[5]. This active species binds to the N7 position of
guanine residues in nuclear DNA, forming intra-strand crosslinks that arrest DNA synthesis and
trigger cGAS-STING mediated apoptosis[2].
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Mechanism of Carboplatin activation via CBDCA displacement and subsequent DNA cross-
linking.
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Experimental Protocols & Self-Validating Workflows

To ensure trustworthiness and reproducibility in the laboratory, the following self-validating
protocols must be strictly adhered to.

Protocol A: Spectroscopic Validation of CBDCA Purity

Before utilizing CBDCA in downstream organometallic synthesis, its structural integrity must be
validated to rule out ring-opened impurities or acyclic isomers (e.g., adipic acid derivatives).

o Sample Preparation (IR): Grind 2 mg of desiccated CBDCA with 200 mg of anhydrous KBr in
an agate mortar. Press under 10 tons of pressure for 2 minutes to form a transparent pellet.
Causality: Anhydrous conditions prevent the broad water O-H stretch (~3400 cm~?) from
masking the carboxylic acid O-H signals][3].

o Sample Preparation (NMR): Dissolve 15 mg of CBDCA in 0.6 mL of deuterated dimethyl
sulfoxide (DMSO-ds) containing 0.03% v/v TMS as an internal standard. Causality: DMSO-ds
disrupts some inter-molecular hydrogen bonds, providing sharper, better-resolved proton
signals compared to non-polar solvents[3].

o Data Acquisition: Acquire 3C NMR at 75 MHz or higher. Ensure the relaxation delay (D1) is
set to at least 2 seconds to allow full relaxation of the quaternary C1 carbon, which lacks
attached protons for efficient dipole-dipole relaxation.
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Multi-spectral validation workflow for confirming the structural integrity of CBDCA.

Protocol B: Synthesis of Carboplatin via CBDCA
Chelation

This protocol utilizes the silver-salt method to drive the reaction forward via the precipitation of
insoluble silver halides[8].

o Preparation of Diaqua Intermediate: React cis-diamminediiodoplatinum(ll) (cis-[Pt(NH3)zI2])
with two molar equivalents of Silver Nitrate (AgNO3) in dark conditions (to prevent silver
degradation). Stir for 24 hours at room temperature.

e Filtration: Filter the mixture through a 0.22 um membrane to remove the precipitated Silver
lodide (Agl). The filtrate contains the highly reactive cis-[Pt(NH3)2(H20)2]?* intermediate.

e Ligand Substitution: Add a stoichiometric amount of the sodium salt of 1,1-
cyclobutanedicarboxylic acid to the filtrate. Stir continuously at 50°C for 12 hours. The
bidentate chelation of CBDCA is thermodynamically favored, displacing the labile water
molecules.

© 2026 BenchChem. All rights reserved. 7/10 Tech Support


https://www.benchchem.com/product/b1233272/docs?utm_src=pdf-body-img#structural-and-conformational-dynamics-the-causality-of-strain
https://pdfs.semanticscholar.org/558a/c23459f08ac24309b38fc03ca76b940ca01b.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1233272?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

 Purification: Concentrate the solution under reduced pressure and induce crystallization
using a 1:1 mixture of water and cold ethanol. Collect the Carboplatin crystals via vacuum
filtration and verify purity via RP-HPLC (>98.5%)][8].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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